1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-N-[3-(1H-pyrazol-1-yl)phenyl]-L-prolinamide

• IUPAC Name: (2S)-1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-N-(3-pyrazol-1-ylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21N5O2S/c1-13-18(28-14(2)22-13)20(27)24-10-4-8-17(24)19(26)23-15-6-3-7-16(12-15)25-11-5-9-21-25/h3,5-7,9,11-12,17H,4,8,10H2,1-2H3,(H,23,26)/t17-/m0/s1
• InChI Key: NMKXTWBIEGIFPF-KRWDZBQOSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCCC2C(=O)NC3=CC(=CC=C3)N4C=CC=N4
• Isomeric SMILES: CC1=C(SC(=N1)C)C(=O)N2CCC[C@H]2C(=O)NC3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol

Description

This compound is a part of a broader class of chemicals that have been synthesized and analyzed for their structural characteristics and potential applications in various fields of science. It belongs to a category involving complex organic structures, which have been the subject of in-depth study due to their unique properties and potential applications.

Synthesis Analysis

The synthesis process of similar complex organic molecules typically involves multi-step chemical reactions, starting from basic organic or inorganic compounds to the final product through a series of carefully controlled reactions. For example, the synthesis of pyrazoline and thiazole derivatives has been demonstrated to yield high-quality crystalline products suitable for structural analysis through single crystal diffraction techniques, showcasing the precision required in synthesizing such compounds (Kariuki et al., 2021).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many drugs containing thiazole and pyrazole rings work by interacting with biological receptors or enzymes.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being developed as a drug, for example, future research might focus on optimizing its synthesis, improving its efficacy, or reducing potential side effects.